Cas no 503-27-5 (formaldehyde methylidenehydrazone)

• Product Name: formaldehyde methylidenehydrazone
• CAS No: 503-27-5
• MF: C₂H₄N₂
• MW: 56.0665597915649
• CID: 1565222
• PubChem ID: 136329
• Update Time: 2025-04-21

formaldehyde methylidenehydrazone Chemical and Physical Properties

Names and Identifiers

• formaldehyde methylidenehydrazone
• 2,3-Diazabutadiene
• N-(methylideneamino)methanimine
• CH2=NN=CH2
• NSC15815
• AKOS006275248
• Formaldazine
• 503-27-5
• DTXSID70198302
• NSC-15815
• formaldehyde azine

• Inchi： 1S/C2H4N2/c1-3-4-2/h1-2H2
• InChI Key： NBHLEUNJGNIKRR-UHFFFAOYSA-N
• SMILES： N(=C)N=C

Computed Properties

• Exact Mass: 56.03752
• Monoisotopic Mass: 56.037448136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 25
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72